Cas no 157518-45-1 (3-(5-fluoro-2-methoxyphenyl)prop-2-enoic acid)

• Product Name: 3-(5-fluoro-2-methoxyphenyl)prop-2-enoic acid
• CAS No: 157518-45-1
• MF: C₁₀H₉FO₃
• MW: 196.175066709518
• MDL: MFCD03002811
• CID: 820766
• PubChem ID: 9990258
• Update Time: 2025-06-08

3-(5-fluoro-2-methoxyphenyl)prop-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• 5-Fluoro-2-methoxycinnamic acid
• (E)-3-(5-fluoro-2-methoxyphenyl)acrylic acid
• 3-(5-fluoro-2-methoxyphenyl)prop-2-enoic acid
• RARECHEM BK HW 0078
• MFCD03002811
• 157518-45-1
• 3-(5-Fluoro-2-methoxyphenyl)acrylic acid
• (2E)-3-(5-FLUORO-2-METHOXYPHENYL)PROP-2-ENOIC ACID
• SCHEMBL16815421
• AKOS015956985
• CS-0314252
• EN300-1835471
• SCHEMBL16815420
• JS-4915
• (E)-3-(5-fluoro-2-methoxyphenyl)prop-2-enoic acid
• 2-Propenoic acid, 3-(5-fluoro-2-methoxyphenyl)-, (E)- (9CI)

• MDL： MFCD03002811
• Inchi： 1S/C10H9FO3/c1-14-9-4-3-8(11)6-7(9)2-5-10(12)13/h2-6H,1H3,(H,12,13)/b5-2+
• InChI Key： WWZPWGXNJORULY-GORDUTHDSA-N
• SMILES： FC1C=CC(=C(/C=C/C(=O)O)C=1)OC

Computed Properties

• Exact Mass: 196.05400
• Monoisotopic Mass: 196.05357231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• Density: 1.28
• Boiling Point: 334.286°C at 760 mmHg
• Flash Point: 155.971°C
• Refractive Index: 1.571
• PSA: 46.53000
• LogP: 1.93210

3-(5-fluoro-2-methoxyphenyl)prop-2-enoic acid Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： S26
• Safety Term：S26-36/37/39
• Risk Phrases：R36/37/38

Additional information on 3-(5-fluoro-2-methoxyphenyl)prop-2-enoic acid

Introduction to 3-(5-fluoro-2-methoxyphenyl)prop-2-enoic acid (CAS No. 157518-45-1) in Modern Chemical and Pharmaceutical Research

3-(5-fluoro-2-methoxyphenyl)prop-2-enoic acid, identified by its unique Chemical Abstracts Service (CAS) number 157518-45-1, represents a compound of significant interest in the realm of pharmaceutical chemistry and medicinal biology. This molecule, characterized by its fluorinated aromatic ring system and a propenoic acid moiety, has garnered attention due to its structural features that align with the design principles of bioactive molecules. The presence of both a fluoro group and a methoxy substituent in the phenyl ring enhances its potential pharmacological properties, making it a valuable scaffold for further derivatization and exploration.

The structural composition of 3-(5-fluoro-2-methoxyphenyl)prop-2-enoic acid lends itself to diverse biological interactions. The fluoro group, known for its ability to modulate metabolic stability and binding affinity, plays a crucial role in the pharmacokinetic profile of many drug candidates. In contrast, the methoxy group contributes to electronic and steric effects that can influence receptor binding. These features make the compound a promising candidate for investigating mechanisms in drug discovery, particularly in the context of enzyme inhibition and receptor modulation.

Recent advancements in computational chemistry have enabled more precise modeling of molecules like 3-(5-fluoro-2-methoxyphenyl)prop-2-enoic acid, facilitating the prediction of their interactions with biological targets. Studies have shown that fluorinated aromatic compounds often exhibit enhanced binding affinities to proteins due to changes in electronic distribution and hydrophobicity. This has implications for designing more potent and selective inhibitors, which is critical in the development of novel therapeutics. The propenoic acid side chain further adds complexity, potentially allowing for hydrogen bonding or hydrophobic interactions with biological targets, broadening the scope of possible applications.

In the context of drug development, 3-(5-fluoro-2-methoxyphenyl)prop-2-enoic acid has been explored as a precursor for more complex derivatives. Researchers have leveraged its structural framework to develop molecules with enhanced activity against various diseases. For instance, analogs of this compound have shown promise in preclinical studies as inhibitors of enzymes involved in inflammatory pathways. The fluorine atom's ability to increase metabolic stability while maintaining bioactivity has been particularly advantageous in these studies.

The role of fluorine in medicinal chemistry extends beyond simple electronic effects; it also influences solubility and pharmacokinetic properties. In some cases, fluorine substitution can improve oral bioavailability by reducing metabolic degradation. This has led to increased interest in fluorinated compounds as drug candidates, with 3-(5-fluoro-2-methoxyphenyl)prop-2-enoic acid being no exception. Its potential as a building block for novel therapeutics continues to be explored through both experimental synthesis and computational modeling.

One area where this compound has seen significant attention is in the development of kinase inhibitors. Kinases are enzymes that play critical roles in cell signaling pathways, and their dysregulation is implicated in numerous diseases, including cancer. By designing molecules that selectively inhibit specific kinases, researchers aim to develop treatments that target the underlying mechanisms of these diseases. The structural features of 3-(5-fluoro-2-methoxyphenyl)prop-2-enoic acid, including its fluorinated aromatic ring and propenoic acid side chain, make it a suitable candidate for such applications.

Moreover, the methoxy group on the phenyl ring can be further modified or incorporated into more complex molecular architectures, allowing for fine-tuning of pharmacological properties. This flexibility makes 3-(5-fluoro-2-methoxyphenyl)prop-2-enoic acid a versatile scaffold for drug discovery efforts. Researchers can systematically vary substituents while retaining key pharmacophoric elements, enabling rapid screening and optimization.

The integration of machine learning techniques into drug discovery has further accelerated the exploration of compounds like 3-(5-fluoro-2-methoxyphenyl)prop-2-enoic acid. These methods allow for the prediction of biological activity based on molecular structure, enabling high-throughput virtual screening. Such approaches have identified novel derivatives with enhanced potency and selectivity against target enzymes or receptors. This synergy between experimental synthesis and computational prediction underscores the importance of interdisciplinary collaboration in modern pharmaceutical research.

As our understanding of disease mechanisms continues to evolve, so does our approach to drug development. Compounds like 3-(5-fluoro-2-methoxyphenyl)prop-2-enoic acid, with their unique structural features and potential biological activities, are at the forefront of these advancements. Their exploration not only advances our knowledge but also opens new avenues for therapeutic intervention.

In conclusion,3-(5-fluoro-2-methoxyphenyl)prop-2-enoic acid (CAS No. 157518-45-1) represents a fascinating molecule with significant potential in pharmaceutical research. Its structural composition aligns well with current trends in drug design, particularly those involving fluorinated aromatic systems and propenoic acid moieties. As research progresses, this compound is likely to continue playing a pivotal role in the discovery and development of novel therapeutics that address unmet medical needs.